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Compound of Interest

Compound Name: 1-Boc-Pyrrolidine

cat. No.: B140231

An In-depth Technical Guide on N-Boc-pyrrolidine: Molecular Properties

This technical guide provides essential information regarding the molecular weight and
chemical formula of N-Boc-pyrrolidine, a key reagent in organic synthesis, particularly in the
development of pharmaceuticals. The data is presented for researchers, scientists, and
professionals in drug development.

Core Molecular Data

N-Boc-pyrrolidine, also known as tert-butyl pyrrolidine-1-carboxylate, is a protected form of
pyrrolidine. The tert-butoxycarbonyl (Boc) group serves as a protecting group for the amine,
which can be removed under acidic conditions. This characteristic makes it a valuable
intermediate in the synthesis of more complex molecules.

The fundamental molecular properties of N-Boc-pyrrolidine are summarized below. This data is
critical for stoichiometric calculations in reaction planning and for the characterization of
synthesized compounds.
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Property Value Citations
Molecular Formula CoH17NO:2 [1112][3]
Molecular Weight 171.24 g/mol [1][2]13]
IUPAC Name z:l;l:iz;:”o"dme'l' [1]

CAS Number 86953-79-9 [2][3]

Molecular Structure and Composition

The chemical structure of N-Boc-pyrrolidine consists of a central pyrrolidine ring where the
nitrogen atom is bonded to a tert-butoxycarbonyl (Boc) protecting group. The diagram below
illustrates the logical relationship between these constituent parts.

Constituent COH’IpOl’lEl’ltS

Pyrrolidine Ring Boc Group
(CaH9N) (CsH902)
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Diagram illustrating the molecular composition of N-Boc-pyrrolidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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